Cas no 1072-83-9 (2-Acetylpyrrole)

2-Acetylpyrrole Properties

Names and Identifiers

• 1-(1H-Pyrrol-2-yl)ethanone
• 2-Acetopyrrole
• 2-Pyrrolyl methyl ketone
• Ethanone, 1-(1H-pyrrol-2-yl)-
• Methyl 2-pyrrolyl ketone
• 2-Acetylpyrrole
• 1-(1H-PYRROL-2-YL)ETHAN-1-ONE
• 1-(1H-Pyrrol-2-yl)ethan-1-one, tech
• 1-(1H-Pyrrole-2-yl)ethanone
• Acetopyrrole
• Methyl 2-pyrrole ketone
• FEMA 3202
• FEMA NUMBER 3202
• ACETYL-2 PYRROLE
• Pyrrole, 2-acetyl
• ACETYLPYRROLE, 2-
• 2-Acetyl-1H-pyrrole
• 2-Acetylpyrrole,99%
• 2-ACETYLPYRROLE 99%
• 2‐Acetylpyrrole
• 2-Acetyl pyrrole
• 2-Acetyl-1H-indole
• 1-(1H-Pyrrol-2-yl)ethan-1-one
• 2-ACETYLPYRROLE
• +Expand

• MDL： MFCD00005220
• InChIKey： IGJQUJNPMOYEJY-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO/c1-5(8)6-3-2-4-7-6/h2-4,7H,1H3
• SMILES： CC(=O)C1=CC=CN1
• BRN： 1882

Computed Properties

• Exact Mass: 109.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 109.053
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• LogP: 1.21730
• PSA: 32.86000
• Refractive Index: 1.5040 (estimate)
• Boiling Point: 220 °C(lit.)
• Melting Point: 88-93 °C (lit.)
• Flash Point: 220℃
• FEMA: 3202
• Color/Form: Monoclinic acicular crystals.
• Solubility: Soluble in water, ethanol and diethyl ether.
• Density: 1.1143 (rough estimate)

2-Acetylpyrrole Security Information

• Symbol: GHS07
• RTECS：OB5970000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S37/39-S26-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-37/38
• Signal Word：Warning
• TSCA：Yes

2-Acetylpyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds